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Compound of Interest

Compound Name:
5-Fluorobenzo[c]isoxazole-3-

carbonitrile

Cat. No.: B071622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the commercial availability, properties, and potential synthesis

of 5-Fluorobenzo[c]isoxazole-3-carbonitrile. Extensive research indicates that this specific

chemical compound is not readily available from commercial suppliers. No catalog listings,

pricing, or direct purchase options were found for 5-Fluorobenzo[c]isoxazole-3-carbonitrile.

Chemical databases such as PubChem also lack an entry for this precise structure.

Consequently, detailed experimental protocols, quantitative data, and specific signaling

pathway information for 5-Fluorobenzo[c]isoxazole-3-carbonitrile are not available in the

public domain.

However, this guide provides information on commercially available, closely related isomers

and a general overview of synthetic approaches for the isoxazole scaffold, which may be of

value to researchers interested in this class of compounds.

Commercial Availability of Related Isomers
While 5-Fluorobenzo[c]isoxazole-3-carbonitrile is not commercially available, a positional

isomer, 6-Fluorobenzo[d]isoxazole-3-carbonitrile (CAS No. 1314937-26-2), can be sourced

from various suppliers. The availability of this and other related fluorinated benzisoxazole
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derivatives suggests that while the specific target of this guide may require custom synthesis,

the general chemical class is accessible for research purposes.

Below is a summary of a supplier for a related isomer:

Supplier Compound Name CAS Number
Additional
Information

BLD Pharm

6-

Fluorobenzo[d]isoxaz

ole-3-carbonitrile

1314937-26-2

Further details on

purity and availability

can be obtained from

the supplier.[1]

It is important to note that the biological and chemical properties of positional isomers can differ

significantly. Therefore, data for the 6-fluoro isomer should not be considered a direct substitute

for the 5-fluoro isomer.

Experimental Protocols and Methodologies
Due to the lack of commercial availability and published research on 5-
Fluorobenzo[c]isoxazole-3-carbonitrile, no specific experimental protocols for its use or

synthesis can be provided.

However, the synthesis of isoxazole derivatives is well-documented in the scientific literature.

Common synthetic routes often involve 1,3-dipolar cycloaddition reactions. For instance, the

reaction of a nitrile oxide with an alkyne is a fundamental method for constructing the isoxazole

ring. The synthesis of substituted benzisoxazoles may involve the cyclization of appropriately

substituted precursors.

A general synthetic pathway for a substituted benzo[c]isoxazole is illustrated in the diagram

below. This represents a plausible, though not specific, route that could be adapted for the

synthesis of the target compound.
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A potential synthetic route for 5-Fluorobenzo[c]isoxazole-3-carbonitrile.

Signaling Pathways and Biological Activity
There is no published information regarding the involvement of 5-Fluorobenzo[c]isoxazole-3-
carbonitrile in any specific signaling pathways or its biological activity. The broader class of

isoxazoles is known to exhibit a wide range of biological activities, including anti-inflammatory,

antimicrobial, and anticancer effects, making them attractive scaffolds in drug discovery.[2][3]

Logical Workflow for Information Retrieval
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The process to determine the availability and technical details of 5-Fluorobenzo[c]isoxazole-
3-carbonitrile followed a structured approach, which is visualized below.

Start 5-Fluorobenzo[c]isoxazole-3-carbonitrile

Search Commercial Supplier Databases

Search Chemical Databases (e.g., PubChem)

Search Scientific Literature

No Direct Results

Identify Related Isomers

Report Non-availability of Target

Provide General Synthesis Information

Compile Supplier Data for Isomers

End

Click to download full resolution via product page

Workflow for the information retrieval process.

Conclusion
For researchers, scientists, and drug development professionals interested in 5-
Fluorobenzo[c]isoxazole-3-carbonitrile, it is crucial to recognize that this compound is not a

stock chemical and will likely require custom synthesis. While the lack of available data

presents a challenge, the accessibility of related isomers and the well-established chemistry of

isoxazoles provide a foundation for future research and development efforts in this area. It is

recommended that any party interested in this specific molecule consult with a custom

synthesis provider to explore the feasibility and cost of its production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1314937-26-2|6-Fluorobenzo[d]isoxazole-3-carbonitrile|BLDpharm [bldpharm.com]

2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b071622?utm_src=pdf-body
https://www.benchchem.com/product/b071622?utm_src=pdf-body
https://www.benchchem.com/product/b071622?utm_src=pdf-body-img
https://www.benchchem.com/product/b071622?utm_src=pdf-body
https://www.benchchem.com/product/b071622?utm_src=pdf-body
https://www.benchchem.com/product/b071622?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/1314937-26-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7079875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7079875/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Synthesis of some new isoxazole compounds and their biological tyrosinase and
antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
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isoxazole-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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